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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B15575753

For Researchers, Scientists, and Drug Development Professionals

Introduction

AR-M 1000390 is a non-peptidic, selective d-opioid receptor (DOR) agonist. Contrary to
potential initial mischaracterizations, it is not documented in scientific literature as a direct
inhibitor of the Wnt signaling pathway. Its primary and well-characterized function is the
activation of the d-opioid receptor. This document provides detailed application notes and
protocols for the use of AR-M 1000390 in in vitro assays related to its activity as a DOR
agonist. While there is emerging research on the crosstalk between opioid receptor signaling
and the Wnt pathway, AR-M 1000390 should be utilized as a tool to probe DOR function
directly.

Mechanism of Action

AR-M 1000390 acts as an agonist at the d-opioid receptor, a G protein-coupled receptor
(GPCR). Upon binding, it initiates a signaling cascade that typically involves the inhibition of
adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate
(CAMP) levels.
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 To cite this document: BenchChem. [Application Notes and Protocols for AR-M 1000390 in In
Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575753#ar-m-1000390-concentration-for-in-vitro-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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